Cas no 1219979-63-1 (3-Azetidinyl 4-chloro-2-pyridinecarboxylate)

• Product Name: 3-Azetidinyl 4-chloro-2-pyridinecarboxylate
• CAS No: 1219979-63-1
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 4687517
• Update Time: 2025-06-28

3-Azetidinyl 4-chloro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-AZETIDINYL 4-CHLORO-2-PYRIDINECARBOXYLATE
• Azetidin-3-yl 4-chloropicolinate
• azetidin-3-yl 4-chloropyridine-2-carboxylate
• 3-Azetidinyl 4-chloro-2-pyridinecarboxylate

• Inchi： 1S/C9H9ClN2O2/c10-6-1-2-12-8(3-6)9(13)14-7-4-11-5-7/h1-3,7,11H,4-5H2
• InChI Key： ZUFJCSTWTJSLIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(=O)OC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Azetidinyl 4-chloro-2-pyridinecarboxylate

Introduction to 3-Azetidinyl 4-chloro-2-pyridinecarboxylate (CAS No. 1219979-63-1)

3-Azetidinyl 4-chloro-2-pyridinecarboxylate, with the CAS number 1219979-63-1, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridine, a heterocyclic aromatic organic compound, and features a unique combination of functional groups that contribute to its potential therapeutic applications. The presence of the azetidine ring and the chloro-substituted pyridine carboxylate moiety makes it a valuable candidate for various biological studies.

The chemical structure of 3-Azetidinyl 4-chloro-2-pyridinecarboxylate is characterized by a four-membered azetidine ring attached to a 4-chloro-2-pyridine carboxylate group. This structural arrangement imparts specific chemical and physical properties that are crucial for its biological activity. The azetidine ring, being a saturated heterocycle, provides rigidity and conformational stability, while the chloro-substituted pyridine carboxylate group enhances the compound's reactivity and binding affinity to biological targets.

In recent years, there has been increasing interest in the development of small molecule inhibitors for various therapeutic targets. 3-Azetidinyl 4-chloro-2-pyridinecarboxylate has shown promise as a potential inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, which are key enzymes in cellular signaling pathways. This modulation can have significant implications for the treatment of diseases such as cancer, where aberrant kinase activity is often observed.

One of the key areas of research involving 3-Azetidinyl 4-chloro-2-pyridinecarboxylate is its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. The compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated symptoms. This property makes it a promising candidate for further development in anti-inflammatory therapeutics.

Beyond its anti-inflammatory properties, 3-Azetidinyl 4-chloro-2-pyridinecarboxylate has also been investigated for its neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, involve the progressive loss of neuronal function and cell death. Studies have indicated that this compound can protect neurons from oxidative stress and promote neuronal survival, suggesting its potential as a neuroprotective agent. These findings highlight the multifaceted nature of 3-Azetidinyl 4-chloro-2-pyridinecarboxylate and its broad spectrum of biological activities.

The pharmacokinetic properties of 3-Azetidinyl 4-chloro-2-pyridinecarboxylate are also an important aspect of its evaluation as a potential therapeutic agent. Research has shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for ensuring that the compound reaches its intended target in sufficient concentrations to exert its therapeutic effects. Additionally, preliminary toxicity studies have indicated that it has a good safety profile at relevant doses, further supporting its potential for clinical development.

In conclusion, 3-Azetidinyl 4-chloro-2-pyridinecarboxylate (CAS No. 1219979-63-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to elucidate its mechanisms of action and optimize its efficacy and safety profile, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.